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Compound of Interest

Compound Name: Butyl nicotinate

cat. No.: B1215821

This technical guide provides a comprehensive overview of Butyl Nicotinate, including its
chemical identity, physicochemical properties, synthesis, and potential applications. The
information is intended for researchers, scientists, and professionals in drug development.

Chemical Identity
CAS Number: 6938-06-3[1][2][3]
Synonyms: A variety of synonyms are used to identify Butyl Nicotinate in literature and

commercial listings. These are crucial for comprehensive database searches and material
sourcing.[2][3][4][5]

Synonym Reference
n-Butyl nicotinate [2][4]

Butyl 3-pyridinecarboxylate [2][3][4]
Nicotinic acid butyl ester [11121[3]
3-Pyridinecarboxylic acid, butyl ester [2][4][6]
Nicotinic acid n-butyl ester [2][4]

Ba 2674 [21141(6]

Physicochemical Properties
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Butyl Nicotinate is a colorless to light yellow oily liquid.[7][8] Its key physical and chemical

properties are summarized in the table below.

Property Value Conditions Reference
Molecular Formula C10H13NO2 [1114]
Molecular Weight 179.22 g/mol [1][2]
Boiling Point 231 °C [718]
2519 °C @ 752 Torr [6]
@ 760.00 mm H
260.17 °C J [3]
(est)
Density 1.06 g/cm3 @ 20 °C [5][6]
Refractive Index
1.495 [7][8]
(n20/D)
- Almost insoluble in
Solubility [71[8]
water
2.45g/L @ 32°C [7]
Soluble in alcohol,
propylene glycol, and [71[8]
oils
Flash Point 224.00 °F (106.50 °C)  TCC (est) [3]
logP (o/w) 2.270 [3]

Synthesis of Butyl Nicotinate

The primary method for synthesizing Butyl Nicotinate is through the azeotropic esterification

of nicotinic acid with n-butanol.[7][8]

Synthesis Workflow
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Synthesis of Butyl Nicotinate
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A flowchart illustrating the synthesis of Butyl Nicotinate.

Experimental Protocol
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This protocol is a general method for the synthesis of Butyl Nicotinate.[7][8]
Materials:

 Nicotinic acid (0.2 mol)

e n-Butanol (110 mL)

e Benzene (30 mL)

e Concentrated sulfuric acid (98%)

e |ce water

» Saturated sodium carbonate solution

* Isopropyl ether

Anhydrous magnesium sulfate

Procedure:

« Dissolve nicotinic acid in a mixture of n-butanol and benzene in a reaction flask.
» Slowly add concentrated sulfuric acid to the mixture with continuous stirring.

o Attach a water separator to the flask and heat the mixture to reflux for 8 hours, with
continuous stirring, to remove the water formed during the reaction.

» After the reaction is complete, remove the excess n-butanol and benzene by distillation.

o Carefully pour the residue into ice water and neutralize it to a pH of 7-8 with a saturated
sodium carbonate solution.

o Extract the aqueous phase with isopropyl ether (3 x 100 mL).
o Combine the organic phases and dry over anhydrous magnesium sulfate overnight.

« Filter the mixture and remove the isopropyl ether from the filtrate by distillation.
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 Purify the resulting crude product by distillation under reduced pressure to obtain pure Butyl
Nicotinate.

Applications in Research and Drug Development

Butyl Nicotinate is utilized in various fields, from fragrances to pharmaceuticals. Its structural
relationship to nicotinic acid (Vitamin B3), a crucial molecule in cellular metabolism, makes it a
compound of interest for drug development.[9][10]

Role as a Prodrug and Relationship to Nicotinic Acid
Signaling

Nicotinic acid is a precursor for the biosynthesis of nicotinamide adenine dinucleotide (NAD+),
an essential coenzyme in cellular metabolism.[11] It also has therapeutic effects on lipid
metabolism, such as raising HDL cholesterol.[9] Butyl nicotinate, as an ester of nicotinic acid,
can act as a prodrug, being metabolized in the body to release the active nicotinic acid. The
increased lipophilicity of the butyl ester may enhance its skin penetration.[3]

Butyl Nicotinate as a Prodrug

Systemic Circulation
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Logical relationship of Butyl Nicotinate as a prodrug.

Safety and Handling

Butyl Nicotinate is classified with the following GHS hazard statements: H315 (Causes skin
irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[2]
Appropriate personal protective equipment should be worn when handling this chemical. For
detailed safety information, refer to the Safety Data Sheet (SDS). It is recommended to store
the compound below +30°C.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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